Potassium 1-carboxyvinyl hydrogenphosphate
Potassium 1-carboxyvinyl hydrogenphosphate
Metabolic intermediate involved in glycolysis and gluconeogeneis. In glycolysis, phosphoenolpyruvate (PEP) is metabolized by Pyruvate Kinase to yield pyruvate. In plants, it is involved in the formation of aromatic amino acids as well as in the carbon fixation pathway.
Phosphoenolpyruvic acid plays a role in both glycolysis and gluconeogenesis. During glycolysis, it is formed by the action of enolase on 2-phosphoglycerate and is metabolized to pyruvate by pyruvate kinase. One molecule of ATP is formed during its metabolism in this pathway. During gluconeogenesis, it is formed from phosphoenolpyruvate carboxykinase-catalyzed oxaloacetate decarboxylation and GTP hydrolysis. In plants, it is metabolized to form aromatic amino acids and also serves as a substrate for phosphoenolpyruvate carboxylase-catalyzed carbon fixation.
Phosphoenolpyruvic acid plays a role in both glycolysis and gluconeogenesis. During glycolysis, it is formed by the action of enolase on 2-phosphoglycerate and is metabolized to pyruvate by pyruvate kinase. One molecule of ATP is formed during its metabolism in this pathway. During gluconeogenesis, it is formed from phosphoenolpyruvate carboxykinase-catalyzed oxaloacetate decarboxylation and GTP hydrolysis. In plants, it is metabolized to form aromatic amino acids and also serves as a substrate for phosphoenolpyruvate carboxylase-catalyzed carbon fixation.
Brand Name:
Vulcanchem
CAS No.:
4265-07-0
VCID:
VC20886873
InChI:
InChI=1S/C3H5O6P.K/c1-2(3(4)5)9-10(6,7)8;/h1H2,(H,4,5)(H2,6,7,8);/q;+1/p-1
SMILES:
C=C(C(=O)O)OP(=O)(O)[O-].[K+]
Molecular Formula:
C3H4KO6P
Molecular Weight:
206.13 g/mol
Potassium 1-carboxyvinyl hydrogenphosphate
CAS No.: 4265-07-0
Cat. No.: VC20886873
Molecular Formula: C3H4KO6P
Molecular Weight: 206.13 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Metabolic intermediate involved in glycolysis and gluconeogeneis. In glycolysis, phosphoenolpyruvate (PEP) is metabolized by Pyruvate Kinase to yield pyruvate. In plants, it is involved in the formation of aromatic amino acids as well as in the carbon fixation pathway. Phosphoenolpyruvic acid plays a role in both glycolysis and gluconeogenesis. During glycolysis, it is formed by the action of enolase on 2-phosphoglycerate and is metabolized to pyruvate by pyruvate kinase. One molecule of ATP is formed during its metabolism in this pathway. During gluconeogenesis, it is formed from phosphoenolpyruvate carboxykinase-catalyzed oxaloacetate decarboxylation and GTP hydrolysis. In plants, it is metabolized to form aromatic amino acids and also serves as a substrate for phosphoenolpyruvate carboxylase-catalyzed carbon fixation. |
|---|---|
| CAS No. | 4265-07-0 |
| Molecular Formula | C3H4KO6P |
| Molecular Weight | 206.13 g/mol |
| IUPAC Name | potassium;1-carboxyethenyl hydrogen phosphate |
| Standard InChI | InChI=1S/C3H5O6P.K/c1-2(3(4)5)9-10(6,7)8;/h1H2,(H,4,5)(H2,6,7,8);/q;+1/p-1 |
| Standard InChI Key | SOSDSEAIODNVPX-UHFFFAOYSA-M |
| Isomeric SMILES | C=C(C(=O)O)OP(=O)(O)[O-].[K+] |
| SMILES | C=C(C(=O)O)OP(=O)(O)[O-].[K+] |
| Canonical SMILES | C=C(C(=O)O)OP(=O)(O)[O-].[K+] |
| Appearance | Assay:≥95%A crystalline solid |
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